Methyl [(2-chlorophenyl)sulfonyl]acetate

• IUPAC Name: methyl 2-(2-chlorophenyl)sulfonylacetate
• InChI: InChI=1S/C9H9ClO4S/c1-14-9(11)6-15(12,13)8-5-3-2-4-7(8)10/h2-5H,6H2,1H3
• InChI Key: AENYIHDPULBYMK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CS(=O)(=O)C1=CC=CC=C1Cl
• Molecular Formula: C9H9ClO4S
• Molecular Weight: 248.68 g/mol

Description

Methyl [(2-chlorophenyl)sulfonyl]acetate is a chemical compound with the molecular formula C9H9ClO4S. Its average mass is 248.683 Da and its monoisotopic mass is 247.991013 Da.

Molecular Structure Analysis

The molecular structure of Methyl [(2-chlorophenyl)sulfonyl]acetate consists of a sulfonyl group attached to a 2-chlorophenyl group and an acetate group.

Scientific Research Applications

Synthesis and Industrial Application

Methyl [(2-chlorophenyl)sulfonyl]acetate is involved in the synthesis of various compounds. For instance, it has been used in the improved synthesis of Clopidogrel Sulfate, a prominent antiplatelet medication. This process boasts advantages like readily available starting materials, moderate conditions, high yield, and good quality, making it suitable for industrial production (Hu Jia-peng, 2012).

Chemical Reactions and Compounds Formation

The compound is also part of the synthesis process of various other complex molecules. For example, it has been used in the creation of methylthio- and methylsulfonyl-polychlorobiphenyls via nucleophilic aromatic substitution, which are important in environmental and chemical studies (A. Bergman & C. Wachtmeister, 1978).

Application in Organic Chemistry

Furthermore, in organic chemistry, methyl [(2-chlorophenyl)sulfonyl]acetate is applied in the one-pot synthesis of various compounds, including methyl 4-amino-2,3,3-trisubstituted-1,1-dioxo-2,3-dihydro-1H-1λ6-isothiazole-5-carboxylates. These compounds have been analyzed and characterized, demonstrating the versatility of this chemical in synthesis processes (Alexey V. Dobrydnev et al., 2018).

Environmental and Analytical Chemistry

In environmental and analytical chemistry, derivatives of methyl [(2-chlorophenyl)sulfonyl]acetate have been identified in various biological samples, indicating their role in environmental pollution and potential biomonitoring applications. For example, methyl sulfonyl polychlorinated biphenyls, a related compound, have been detected in gray seal tissues, demonstrating their accumulation in the environment (K. Janák et al., 1998).

Pharmaceutical and Medicinal Research

In pharmaceutical research, compounds derived from methyl [(2-chlorophenyl)sulfonyl]acetate have been used in the study of various medications. For example, they have played a role in the validation of chromatographic methods for the determination of specific drugs in plasma (Liyu Yang et al., 2004).

Safety and Hazards

Methyl [(2-chlorophenyl)sulfonyl]acetate may cause skin irritation, serious eye irritation, and may cause respiratory irritation. It should be handled with care, avoiding contact with skin and eyes, and should not be inhaled.

Mechanism of Action

Mode of Action

Without specific knowledge of the compound’s primary targets, it’s challenging to provide a detailed explanation of its mode of action. It’s worth noting that the sulfonyl group in the compound could potentially interact with various biological targets, influencing their function .

Pharmacokinetics

Therefore, its impact on bioavailability is currently unknown .